Cas no 147311-08-8 (4-(Pyridin-3-yl)thiazol-2-amine hydrobromide)

4-(Pyridin-3-yl)thiazol-2-amine hydrobromide structure
147311-08-8 structure
Product Name:4-(Pyridin-3-yl)thiazol-2-amine hydrobromide
CAS No:147311-08-8
MF:C8H8BrN3S
MW:258.1382188797
CID:823160
PubChem ID:17752816
Update Time:2025-07-29

4-(Pyridin-3-yl)thiazol-2-amine hydrobromide Chemical and Physical Properties

Names and Identifiers

    • 4-(Pyridin-3-yl)thiazol-2-amine hydrobromide
    • 4-(3-pyridinyl)-2-Thiazolamine hydrobromide
    • 4-(3-pyridinyl)-2-Thiazolamine hydrobromide (1:1)
    • 4-pyridin-3-yl-1,3-thiazol-2-amine,hydrobromide
    • 4-(Pyridin-3-yl)-1,3-thiazol-2-amine--hydrogen bromide (1/1)
    • 4-pyridin-3-yl-1,3-thiazol-2-amine;hydrobromide
    • A884439
    • 4-(Pyridin-3-yl)thiazol-2-aminehydrobromide
    • DTXSID90590824
    • DB-366796
    • 2-Thiazolamine, 4-(3-pyridinyl)-, hydrobromide (1:1)
    • 147311-08-8
    • MDL: MFCD21606647
    • Inchi: 1S/C8H7N3S.BrH/c9-8-11-7(5-12-8)6-2-1-3-10-4-6;/h1-5H,(H2,9,11);1H
    • InChI Key: UMYPBNJDNPUSRE-UHFFFAOYSA-N
    • SMILES: Br.S1C(N)=NC(=C1)C1C=NC=CC=1

Computed Properties

  • Exact Mass: 256.96223g/mol
  • Monoisotopic Mass: 256.96223g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 153
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 80Ų

Experimental Properties

  • Melting Point: 204 ºC

4-(Pyridin-3-yl)thiazol-2-amine hydrobromide Pricemore >>

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